Cas no 66741-82-0 (N-[4-(benzyloxy)benzyl]-N-butylamine)

• Product name: N-[4-(benzyloxy)benzyl]-N-butylamine
• CAS No: 66741-82-0
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• MDL: MFCD01475277
• CID: 2148651
• PubChem ID: 4722003

N-[4-(benzyloxy)benzyl]-N-butylamine Chemical and Physical Properties

Names and Identifiers

• N-[4-(benzyloxy)benzyl]-N-butylamine
• starbld0033714
• UVMPEGCJOQKNDA-UHFFFAOYSA-N
• N-(4-(Benzyloxy)benzyl)butan-1-amine
• {[4-(Benzyloxy)phenyl]methyl}(butyl)amine
• DB-320762
• AKOS002617245
• MFCD01475277
• 66741-82-0
• DTXSID801263611
• N-[(4-phenylmethoxyphenyl)methyl]butan-1-amine
• N-Butyl-4-(phenylmethoxy)benzenemethanamine
• SCHEMBL3963927

• MDL： MFCD01475277
• Inchi： InChI=1S/C18H23NO/c1-2-3-13-19-14-16-9-11-18(12-10-16)20-15-17-7-5-4-6-8-17/h4-12,19H,2-3,13-15H2,1H3
• InChI Key： UVMPEGCJOQKNDA-UHFFFAOYSA-N
• SMILES： CCCCNCc1ccc(cc1)OCc2ccccc2

Computed Properties

• Exact Mass: 269.177964357Da
• Monoisotopic Mass: 269.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 3.9

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 391.4±22.0 °C at 760 mmHg
• Flash Point: 167.8±11.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-[4-(benzyloxy)benzyl]-N-butylamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[4-(benzyloxy)benzyl]-N-butylamine

N-[4-(Benzyloxy)benzyl]-N-butylamine: A Comprehensive Overview

N-[4-(Benzyloxy)benzyl]-N-butylamine, identified by the CAS registry number 66741-82-0, is a compound of significant interest in both academic and industrial research. This compound, often referred to as butyl (4-benzyloxybenzyl)amine, belongs to the class of secondary amines and has garnered attention due to its versatile applications in organic synthesis and material science.

The structure of N-[4-(Benzyloxy)benzyl]-N-butylamine comprises a butyl group attached to an amine functional group, which is further connected to a benzene ring substituted with a benzyloxy group at the para position. This unique structure endows the compound with distinctive chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules and advanced materials.

Recent studies have highlighted the potential of N-[4-(Benzyloxy)benzyl]-N-butylamine in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its potential in treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, N-[4-(Benzyloxy)benzyl]-N-butylamine has found utility in the field of polymer chemistry. Its amine functionality makes it an ideal candidate for use in polyurethane synthesis, where it can serve as a chain extender or crosslinking agent. This application has been particularly explored in the development of high-performance adhesives and coatings, as highlighted in a 2023 review article in Polymer Science.

The synthesis of N-[4-(Benzyloxy)benzyl]-N-butylamine typically involves nucleophilic substitution reactions or reductive amination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have been documented in several recent publications, emphasizing the importance of sustainable chemical practices.

From an environmental perspective, understanding the fate and behavior of N-[4-(Benzyloxy)benzyl]-N-butylamine in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies conducted in 2023 have shown that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to evaluate its long-term persistence in different environmental compartments.

In conclusion, N-[4-(Benzyloxy)benzyl]-N-butylamine (CAS No. 66741-82-0) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its role as an intermediate in pharmaceutical development and its utility in polymer chemistry underscore its significance in contemporary research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.